![molecular formula C15H22N2O3S2 B2841615 1-(2-Ethoxyphenyl)-3-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]urea CAS No. 2415566-47-9](/img/structure/B2841615.png)
1-(2-Ethoxyphenyl)-3-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]urea
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Overview
Description
1-(2-Ethoxyphenyl)-3-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]urea, also known as EDP-M, is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. EDP-M is a urea derivative that has been synthesized using a unique method, and it has shown promising results in various studies.
Mechanism of Action
The mechanism of action of 1-(2-Ethoxyphenyl)-3-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]urea is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of the enzyme carbonic anhydrase, which is involved in various physiological processes, including acid-base balance and ion transport. This compound has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, this compound has been shown to modulate various signaling pathways, including the MAPK/ERK pathway and the PI3K/Akt pathway.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the inhibition of enzyme activity, modulation of signaling pathways, and modulation of the immune response. This compound has also been shown to have antioxidant and anti-inflammatory properties. In addition, this compound has been shown to enhance cognitive function and memory in animal models.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(2-Ethoxyphenyl)-3-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]urea in lab experiments is its unique structure, which makes it a potential candidate for drug development. This compound has also shown promising results in various scientific research applications, including cancer research, neuroscience, and immunology. However, there are also limitations to using this compound in lab experiments, including its limited availability and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for 1-(2-Ethoxyphenyl)-3-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]urea research, including further studies to fully understand its mechanism of action, the development of this compound derivatives with improved properties, and the evaluation of this compound in clinical trials for various diseases. In addition, this compound could be used as a tool compound to study various biological processes and signaling pathways.
Synthesis Methods
1-(2-Ethoxyphenyl)-3-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]urea is synthesized using a unique method that involves the reaction of 2-ethoxyaniline with 6-hydroxy-1,4-dithiepan-6-ylmethyl isocyanate. The reaction results in the formation of this compound, which is then purified using various techniques, including column chromatography and recrystallization. The purity of this compound is determined using various analytical techniques, including NMR spectroscopy and high-performance liquid chromatography.
Scientific Research Applications
1-(2-Ethoxyphenyl)-3-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]urea has shown promising results in various scientific research applications, including cancer research, neuroscience, and immunology. In cancer research, this compound has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In neuroscience, this compound has been shown to enhance cognitive function and memory in animal models. In immunology, this compound has been shown to modulate the immune response and reduce inflammation.
properties
IUPAC Name |
1-(2-ethoxyphenyl)-3-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O3S2/c1-2-20-13-6-4-3-5-12(13)17-14(18)16-9-15(19)10-21-7-8-22-11-15/h3-6,19H,2,7-11H2,1H3,(H2,16,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXGHNJPPFQSFKA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)NCC2(CSCCSC2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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